Cas no 80997-89-3 (Benzenamine,4-bromo-2-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Benzenamine,4-bromo-2-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 80997-89-3
• MF: C₇H₆BrClF₃N
• MW: 276.481450557709
• CID: 707948
• PubChem ID: 22597154
• Update Time: 2025-04-19

Benzenamine,4-bromo-2-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-bromo-2-(trifluoromethyl)-, hydrochloride (1:1)
• 4-BROMO-α,α,α-TRIFLUORO-O-TO LUIDINE HYDROCHLORIDE, 98
• 4,4Ethylenedipiperidine2HCl
• 80997-89-3
• MFCD00007824
• AKOS024307467
• 4-Bromo-2-(trifluoromethyl)-Benzenamine Hydrochloride
• IJPCZWDEYYLBFX-UHFFFAOYSA-N
• 2-Amino-5-bromobenzotrifluoride hydrochloride
• SCHEMBL6024890
• 4-Bromo-alpha,alpha,alpha-trifluoro-O-to luidine hydrochloride,98
• 4-BROMO-alpha,alpha,alpha-TRIFLUORO-O-TO LUIDINE HYDROCHLORIDE, 98

• Inchi： 1S/C7H5BrF3N.ClH/c8-4-1-2-6(12)5(3-4)7(9,10)11;/h1-3H,12H2;1H
• InChI Key： IJPCZWDEYYLBFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)N.Cl

Computed Properties

• Exact Mass: 274.93200
• Monoisotopic Mass: 274.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Melting Point: 167 °C (dec.)(lit.)
• Boiling Point: 254.4°C at 760 mmHg
• Flash Point: 107.6°C
• PSA: 26.02000
• LogP: 4.43330

Benzenamine,4-bromo-2-(trifluoromethyl)-, hydrochloride (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38